An Fe-organic framework/arginine–glycine–aspartate peptide-modified sensor for electrochemically detecting nitric oxide released from living cells†
Biomaterials Science Pub Date: 2023-09-15 DOI: 10.1039/D3BM00923H
Abstract
Nitric oxide (NO) is a crucial cell-signaling molecule utilized in numerous physiological and pathological processes. Monitoring cellular levels of NO requires a sensor with sufficient sensitivity, transient recording capability, and biocompatibility. Owing to the large surface area and high catalytic activity of the metal–organic framework, Fe–BTC was used for the modification of screen-printed electrodes (SPEs). This study investigates the electrochemical sensing of NO on modified SPEs. Additionally, the introduction of a cell-adhesive molecule, arginine–glycine–aspartate peptide (RGD), considerably improved the cytocompatibility, resulting in superior cell attachment and growth on the SPE. The Fe–BTC/RGD-modified SPE (Fe–BTC/RGD/SPE) exhibited electrocatalytic NO oxidation at 0.8 V, demonstrating a linear response with a detection limit of 11.88 nM over a wide concentration range (0.17–47.37 μM) and a response time of approximately 0.9 s. Subsequently, the as-obtained Fe–BTC/RGD/SPE was successfully utilized for the real-time detection of NO released from human endothelial cells cultured on the electrode. Therefore, the study undertaken shows remarkable potential of Fe–BTC/RGD/SPE for practical applications in biological processes and clinical diagnostics.
Recommended Literature
- [1] Ion-exchange synthesis of a micro/mesoporous Zn2GeO4 photocatalyst at room temperature for photoreduction of CO2†
- [2] Chemical heterogeneity and approaches to its control in BiFeO3–BaTiO3 lead-free ferroelectrics†
- [3] Emerging investigator series: correlating phase composition and geometric structure to the colloidal stability of 2D MoS2 nanomaterials†
- [4] Vibrational entropy of disorder in Cu3Au with different degrees of short-range order
- [5] A novel self-assembly approach for synthesizing nanofiber aerogel supported platinum single atoms†
- [6] Which one is faster? A kinetic investigation of Pd and Ni catalyzed Negishi-type oxidative coupling reactions†
- [7] Stabilization of glyphosate zwitterions and conformational/tautomerism mechanism in aqueous solution: insights from ab initio and density functional theory-continuum model calculations†
- [8] Contents list
- [9] Electrolyte modification method induced atomic arrangement in FeOx/NF nanosheets for efficient overall water splitting†
- [10] Lanthanide and actinide doped B12H122− and Al12H122− clusters: new magnetic superatoms with f-block elements†
